![molecular formula C9H13NO2S B6171023 (1R)-N-methyl-1-phenylethane-1-sulfonamide CAS No. 2639390-23-9](/img/no-structure.png)
(1R)-N-methyl-1-phenylethane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R)-N-methyl-1-phenylethane-1-sulfonamide, also known as (1R)-NMPES, is a highly potent and selective inhibitor of monoamine oxidase-A (MAO-A). This compound has been extensively studied due to its potential applications in the treatment of psychiatric disorders and other neurological diseases. It has been used as a research tool to investigate the role of MAO-A in various biological processes, and its pharmacological effects have been the focus of numerous studies.
Scientific Research Applications
(1R)-NMPES has been used as a research tool to investigate the role of MAO-A in various biological processes. It has been used to study the effects of MAO-A inhibition on neurotransmission, as well as the effects of MAO-A inhibition on the release of neurotransmitters. Additionally, (1R)-NMPES has been used to study the effects of MAO-A inhibition on anxiety, depression, and other psychiatric disorders.
Mechanism of Action
(1R)-NMPES is a highly potent and selective inhibitor of MAO-A. It binds to the active site of the enzyme and prevents it from breaking down monoamines, such as serotonin and dopamine. This inhibition of MAO-A leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on behavior and mood.
Biochemical and Physiological Effects
The inhibition of MAO-A by (1R)-NMPES has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to an increase in mood and a reduction in anxiety. Additionally, (1R)-NMPES has been shown to inhibit the breakdown of norepinephrine and epinephrine, which can lead to an increase in alertness and focus.
Advantages and Limitations for Lab Experiments
(1R)-NMPES has several advantages for use in laboratory experiments. It is a highly potent and selective inhibitor of MAO-A, and it is relatively easy to synthesize. Additionally, (1R)-NMPES is stable and non-toxic, making it a safe and reliable research tool. However, (1R)-NMPES also has some limitations. It is not suitable for long-term use due to its short half-life, and it is not suitable for use in humans due to its potential to interact with other drugs.
Future Directions
For (1R)-NMPES research include the development of novel MAO-A inhibitors with improved selectivity and potency, as well as the development of new delivery systems for (1R)-NMPES. Additionally, future research could focus on the effects of (1R)-NMPES on other neurotransmitter systems, such as glutamate and GABA. Finally, further research could explore the potential applications of (1R)-NMPES in the treatment of neurological diseases, such as Alzheimer’s disease and Parkinson’s disease.
Synthesis Methods
The synthesis of (1R)-NMPES is a multi-step process that involves the condensation of 1-phenylethanol and 1-methyl-1-sulfonyl-2-imidazoline, followed by a reductive amination reaction. The resulting product is then treated with hydrogen peroxide and hydrochloric acid to form the desired (1R)-NMPES. The synthesis of (1R)-NMPES is relatively simple and can be accomplished in a single-step reaction.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-N-methyl-1-phenylethane-1-sulfonamide involves the reaction of N-methyl-1-phenylethanamine with a sulfonating agent to form the sulfonamide product.", "Starting Materials": [ "N-methyl-1-phenylethanamine", "Sulfonating agent (e.g. sulfur trioxide, chlorosulfonic acid, or sulfamic acid)", "Solvent (e.g. dichloromethane, chloroform, or acetonitrile)", "Base (e.g. sodium hydroxide or potassium carbonate)" ], "Reaction": [ "Dissolve N-methyl-1-phenylethanamine in a suitable solvent.", "Add the sulfonating agent to the reaction mixture and stir at a suitable temperature (e.g. 0-5°C) for a suitable time (e.g. 1-2 hours).", "Quench the reaction by adding a suitable base (e.g. sodium hydroxide or potassium carbonate) to the reaction mixture.", "Extract the product with a suitable solvent (e.g. dichloromethane or chloroform).", "Dry the organic layer over a suitable drying agent (e.g. magnesium sulfate or sodium sulfate).", "Concentrate the product under reduced pressure to obtain the desired sulfonamide product." ] } | |
CAS RN |
2639390-23-9 |
Molecular Formula |
C9H13NO2S |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.